Cas no 80137-66-2 (oxepan-2-one)

• Product name: oxepan-2-one
• CAS No: 80137-66-2
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 985140

oxepan-2-one Chemical and Physical Properties

Names and Identifiers

• oxepan-2-one
• 2-Oxepanone
• Brn 0106919
• Einecs 207-938-1

• Inchi： 1S/C6H10O2/c7-6-4-2-1-3-5-8-6/h1-5H2
• InChI Key： PAPBSGBWRJIAAV-UHFFFAOYSA-N
• SMILES： O1CCCCCC1=O

Computed Properties

• Exact Mass: 114.06808
• Monoisotopic Mass: 114.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 0

Experimental Properties

• Density: Relative vapor density (air = 1): 3.9
• Melting Point: -18.0 °C
• Boiling Point: 215.0 °C
• Flash Point: 127 °C o.c.